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Compound of Interest

Compound Name: 12-Doxylstearic acid

Cat. No.: B161922

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for utilizing 12-Doxylstearic acid (12-DS)
Electron Paramagnetic Resonance (EPR) spectroscopy to probe the dynamics and structure of
lipid membranes. This technique is a powerful tool for investigating membrane fluidity, the
effects of drugs on membrane properties, and the nature of lipid-protein interactions.

Introduction to 12-Doxylstearic Acid EPR

12-Doxylstearic acid is a fatty acid spin label where a nitroxide radical (the doxyl group) is
attached to the 12th carbon of the stearic acid chain. When incorporated into a lipid bilayer, the
EPR spectrum of 12-DS provides information about the local environment's polarity and
mobility. The shape and splitting of the EPR spectrum are sensitive to the rotational motion of
the nitroxide label, which in turn reflects the fluidity of the surrounding lipid acyl chains. By
analyzing the EPR spectra, key parameters such as the order parameter (S) and the rotational
correlation time (1c) can be determined, offering quantitative insights into the membrane's
physical state.

Experimental Workflow Overview

The overall process for analyzing membrane properties using 12-Doxylstearic acid EPR
spectroscopy involves several key stages, from sample preparation to data analysis and
interpretation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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